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Compound of Interest

Compound Name: Styrene-(ring-13C6)

Cat. No.: B3334048 Get Quote

Essential Safety & Handling Guide: Styrene-(ring-
13C6)
This guide provides critical safety, handling, and disposal information for Styrene-(ring-13C6).
The safety protocols for this isotopically labeled compound are identical to those for standard

styrene. Researchers, scientists, and drug development professionals must adhere to these

procedures to ensure a safe laboratory environment.

Hazard Identification and GHS Classification
Styrene-(ring-13C6) is a flammable liquid and vapor that poses several health risks.[1][2][3][4]

It is harmful if inhaled, causes serious eye irritation, and causes skin irritation.[1][2][3][4]

Furthermore, it is suspected of damaging an unborn child and may cause damage to organs

through prolonged or repeated exposure.[2][3][4]

GHS Hazard Statements: H226, H315, H319, H332, H361d, H372[1][2]
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Hazard Class Category

Flammable liquids 3[1][3]

Acute toxicity, Inhalation 4[1][3]

Skin corrosion/irritation 2[1][3]

Serious eye damage/eye irritation 2[1][3]

Reproductive toxicity 2[3]

Specific target organ toxicity, repeated exposure 1[3]

Occupational Exposure Limits and Physical Properties
Adherence to established occupational exposure limits is mandatory to minimize health risks.

Styrene's properties, such as its flash point and vapor pressure, necessitate specific handling

protocols.
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Parameter Value Agency/Source

Occupational Exposure Limits

OSHA PEL (8-hr TWA) 100 ppm[5][6] OSHA

OSHA Ceiling Concentration 200 ppm[5][6][7] OSHA

OSHA Max Peak (5-min in 3-

hr)
600 ppm[5][6][7] OSHA

NIOSH REL (10-hr TWA) 50 ppm (215 mg/m³)[5][6][7] NIOSH

NIOSH STEL (15-min) 100 ppm (425 mg/m³)[5][6][7] NIOSH

ACGIH TLV (8-hr TWA) 20 ppm[5][6] ACGIH

ACGIH STEL (15-min) 40 ppm[5][6] ACGIH

Cal/OSHA PEL (8-hr TWA) 50 ppm[8] Cal/OSHA

Physical & Chemical

Properties

Molecular Formula C₈H₈ (with ⁶¹³C)[1] PubChem

Molecular Weight 110.11 g/mol [1] PubChem

Appearance
Colorless to yellowish, oily

liquid[6][9][10]
N/A

Odor
Sweet, aromatic at low

concentrations[6][9][10]
N/A

Boiling Point 145 °C (293 °F)[10][11] N/A

Flash Point 31 °C (87.8 °F)[11] N/A

Vapor Pressure 5 mmHg at 20 °C[7][12] N/A

Solubility in Water
0.03% (300 mg/L) at 20 °C[10]

[12]
N/A

Operational and Disposal Plans
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense. The following equipment is

mandatory when handling Styrene-(ring-13C6).

Eye and Face Protection: Wear tight-sealing safety goggles and a face shield.[3] Standard

safety glasses are not sufficient.

Skin Protection:

Gloves: Wear suitable chemical-resistant gloves tested according to EN 374.[11][13]

Materials like Viton/butyl or polyvinyl alcohol (PVA) are recommended.[14] Always check

for breakthrough times and change gloves immediately if contamination is suspected.[14]

Body Covering: A lab coat must be worn.[14] For larger quantities or in situations with a

higher risk of splashing, chemically resistant coveralls (e.g., DuPont Tyvek®) should be

used.[5]

Respiratory Protection: All work must be conducted in a certified chemical fume hood.[14] If

exposure may exceed occupational limits, a NIOSH-approved air-purifying respirator with an

organic vapor cartridge is required.[7][15] For concentrations above 200 ppm, supplied-air

respirators are necessary.[5]

Safe Handling and Storage Protocol
Training: Before beginning any work, ensure all personnel are trained on the specific hazards

and emergency procedures for styrene.[14]

Ventilation: Always handle Styrene-(ring-13C6) in a well-ventilated area, preferably within a

chemical fume hood, to keep airborne concentrations below exposure limits.[11][14]

Ignition Sources: Styrene is flammable. Keep it away from heat, sparks, open flames, and

hot surfaces.[2][11][13][15] Use explosion-proof electrical and ventilating equipment.[3][13]

[15] Ground and bond all containers and receiving equipment to prevent static discharge.[3]

[13][15]
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Store in a cool, dry, well-ventilated, and locked-up place.[3][15] Recommended storage

temperature is 2-8 °C.[14]

Keep containers tightly closed and sealed upright to prevent leakage.[2][11][14][15]

Do not store for more than one year after purchase or opening, due to the risk of

uncontrolled polymerization which can lead to container rupture.[10][14] Date containers

upon arrival and upon opening.[14]

If solids are observed in the container, do not move it. This may indicate polymerization.

Contact your institution's Environmental Health & Safety (EH&S) department immediately

for disposal.[14]

Emergency and Spill Response Plan
Spill Procedure

Assess: Assess the danger and evacuate the immediate area.[14] Avoid breathing vapors.

[14]

Control: Remove all ignition sources.[3] If possible without risk, confine the spill to a small

area using absorbent, non-combustible material (e.g., sand, earth).

Contain: Prevent the spill from entering drains or waterways.[2]

Collect: Soak up the spill with inert absorbent material and place it in a suitable, closed

container for disposal.[3]

Decontaminate: Clean the spill area thoroughly.

First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, begin rescue breathing. Seek immediate medical attention.[3][5][6]

Skin Contact: Immediately remove all contaminated clothing.[3][6] Wash the affected skin

with large amounts of soap and water for at least 15 minutes.[5][6] If skin irritation persists,

seek medical attention.[15]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids.[5][6] Remove contact lenses if present and easy to do.[15] Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting due to aspiration hazard.[13][15] Rinse the mouth with

water.[14] Never give anything by mouth to an unconscious person.[14][15] Call a physician

or poison control center immediately.[3][13][15]

Disposal Plan
Chemical Waste: Dilute styrene waste with a solvent like acetone before transferring it to a

designated hazardous waste container.[14] All waste containers must be properly labeled

and kept closed at all times.[14]

Empty Containers: Empty containers may still contain hazardous residue and vapors.[14]

Triple-rinse the container with a suitable solvent (e.g., acetone).[14] Collect the first rinse as

hazardous waste.[14] After thorough cleaning, deface the label and dispose of the container

according to institutional guidelines.[14]

Regulatory Compliance: All disposal must be conducted in accordance with local, state, and

federal regulations. Contact your EH&S department for specific guidance.[14]

Experimental Workflow Visualization
The following diagram outlines the logical steps for responding to a chemical spill, a critical

protocol when handling hazardous materials like Styrene-(ring-13C6).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://nj.gov/health/eoh/rtkweb/documents/fs/1749.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1748.pdf
https://www.cpchem.com/sites/default/files/2020-05/01542787.pdf
https://www.carlroth.com/medias/SDB-2641-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTk4MDl8YXBwbGljYXRpb24vcGRmfGFHSmxMMmd4TVM4NU1qTXpPREV5Tnpnek1UTTBMMU5FUWw4eU5qUXhYMFJGWDBWT0xuQmtaZ3xhODMyYWZiY2FjNmQxNDBmZjMzNTQyNjBhOTA0M2FmOThhYjZkN2UwNTRjZWRkNGYzZDViYzMyYzRjYmVkMDA5
https://www.cpchem.com/sites/default/files/2020-05/01542787.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Styrene.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Styrene.pdf
https://www.cpchem.com/sites/default/files/2020-05/01542787.pdf
https://www.fishersci.com/store/msds?partNumber=AC132790010&productDescription=STYRENE+STABILIZED+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-2641-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTk4MDl8YXBwbGljYXRpb24vcGRmfGFHSmxMMmd4TVM4NU1qTXpPREV5Tnpnek1UTTBMMU5FUWw4eU5qUXhYMFJGWDBWT0xuQmtaZ3xhODMyYWZiY2FjNmQxNDBmZjMzNTQyNjBhOTA0M2FmOThhYjZkN2UwNTRjZWRkNGYzZDViYzMyYzRjYmVkMDA5
https://www.cpchem.com/sites/default/files/2020-05/01542787.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Styrene.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Styrene.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Styrene.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Styrene.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Styrene.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Styrene.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Styrene.pdf
https://www.benchchem.com/product/b3334048?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3334048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Spill Response Workflow

Spill Occurs

Assess Situation
(Size, Hazard, Location)

Is Spill Major or
Immediately Dangerous?

Evacuate Area
Alert Others & Call Emergency Services

Yes

Is Spill Minor & Manageable?
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Do Not Intervene

No
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Contain Spill
Use Absorbent Materials

Clean Up Residue
Collect Waste
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(Follow Hazardous Waste Protocol)
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End of Response

Click to download full resolution via product page

Caption: Logical workflow for responding to a chemical spill in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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